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The following table summarizes the key physicochemical properties of Heneicosane (CAS No. 629-94-7), a

straight-chain, saturated C21 hydrocarbon, as reported in the literature [1].

Property Value Conditions / Notes Reference

Molecular Formula C₂₁H₄₄ - [1]

Molecular Weight 296.57 - 296.583 g/mol - [1] [2] [3]

Appearance White, waxy solid or crystals Neat form [4] [5] [1]

| Melting Point | 39 - 41 °C (lit.) 40.5 °C 313.4 ± 0.7 K | Average of multiple studies | [4] [5] [1] | | Boiling

Point | 100 °C (at 2 mmHg) 356.1 °C (at 760 mmHg, lit.) 629.7 K (at 760 mmHg) | | [4] [5] [3] | | Density |

0.7919 g/mL 0.792 g/cm³ | | [1] [2] | | Vapor Pressure | <1 mmHg 8.73×10⁻⁵ mmHg | At 20 °C | [4] [5] [1] | |

Vapor Density | 10.3 (vs air) | | [4] [5] | | Flash Point | 113 °C (235 °F) | Closed cup | [4] [5] [1] | |

Refractive Index | 1.4441 1.4352 | At 45 °C (589.3 nm) | [1] [2] | | Log P (Octanol-Water) | 10.65 |

Estimated | [1] | | Enthalpy of Vaporization (ΔvapH°) | 106.8 kJ/mol | Based on data from 434 to 539 K |

[3] | | Enthalpy of Fusion (ΔfusH) | 46.6 - 47.7 kJ/mol | | [3] |
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To illustrate the logical relationships between the core properties of heneicosane and their significance in an

experimental context, the following conceptual diagram was created using Graphviz.
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This diagram shows how the fundamental properties of heneicosane inform critical laboratory practices and

safety considerations.

Insights for Researchers

Purity and Applications: Heneicosane with a purity of ≥99.5% (GC) is available as an analytical
standard, suitable for use in gas chromatography (GC) and HPLC [4] [5]. Its featured application is
in the petroleum industry [4].

Biological Relevance: Beyond its industrial uses, heneicosane occurs naturally. It acts as a
pheromone for queen or king termites and exhibits a fascinating dual role in attracting Aedes
mosquitoes at low concentrations while repelling them at higher concentrations [1].
Experimental Data Sources: The highly precise data from sources like the NIST WebBook are

derived from sophisticated experimental methods. These include Correlation Gas Chromatography
(CGC) for vaporization enthalpies and Differential Scanning Calorimetry (DSC) for enthalpies of

fusion [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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